Cas no 898782-93-9 ((2-fluorophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone)

• Product Name: (2-fluorophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone
• CAS No: 898782-93-9
• MF: C₁₈H₁₈FNOS
• MW: 315.405026912689
• MDL: MFCD03841753
• CID: 871627
• PubChem ID: 24724528
• Update Time: 2025-11-02

(2-fluorophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• (2-fluorophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone
• 2-FLUORO-4'-THIOMORPHOLINOMETHYL BENZOPHENONE
• AKOS016020229
• (2-Fluorophenyl){4-[(thiomorpholin-4-yl)methyl]phenyl}methanone
• DTXSID80642927
• MFCD03841753
• A915903
• 898782-93-9
• 2-FLUORO-4'-THIOMORPHOLINOMETHYLBENZOPHENONE

• MDL： MFCD03841753
• Inchi： 1S/C18H18FNOS/c19-17-4-2-1-3-16(17)18(21)15-7-5-14(6-8-15)13-20-9-11-22-12-10-20/h1-8H,9-13H2
• InChI Key： JJFXXHPHUHPGFX-UHFFFAOYSA-N
• SMILES： S1CCN(CC2C=CC(C(C3C=CC=CC=3F)=O)=CC=2)CC1

Computed Properties

• Exact Mass: 315.10900
• Monoisotopic Mass: 315.10931353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 45.61000
• LogP: 3.54340

Additional information on (2-fluorophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone

Comprehensive Guide to (2-Fluorophenyl)-[4-(Thiomorpholin-4-ylmethyl)Phenyl]Methanone (CAS No. 898782-93-9)

(2-Fluorophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone (CAS No. 898782-93-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique thiomorpholine and fluorophenyl structural motifs, is widely studied for its potential applications in drug discovery and material science. Researchers and industry professionals frequently search for this compound due to its relevance in medicinal chemistry and its role as a building block for more complex molecules.

The molecular structure of (2-fluorophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone features a ketone group bridging a 2-fluorophenyl ring and a 4-(thiomorpholin-4-ylmethyl)phenyl moiety. This arrangement imparts distinct chemical properties, making it valuable for synthesizing bioactive compounds. Its CAS number 898782-93-9 is often used in databases and scientific literature to ensure precise identification, especially in high-throughput screening and structure-activity relationship (SAR) studies.

One of the key reasons for the growing interest in (2-fluorophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone is its potential role in addressing modern healthcare challenges. For instance, researchers are exploring its derivatives for applications in central nervous system (CNS) disorders, given the thiomorpholine group's ability to modulate neurotransmitter systems. Additionally, its fluorinated aromatic component enhances metabolic stability, a critical factor in drug design and pharmacokinetics.

From a synthetic chemistry perspective, CAS 898782-93-9 serves as an intermediate in the preparation of more complex scaffolds. Its reactivity and functional group compatibility make it a versatile candidate for cross-coupling reactions and catalyzed transformations. Laboratories and manufacturers often seek this compound for custom synthesis projects, particularly in the development of small-molecule therapeutics and diagnostic agents.

The demand for (2-fluorophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone is also driven by trends in personalized medicine and targeted drug delivery. As the pharmaceutical industry shifts toward precision medicine, compounds like this are increasingly valuable for their potential to interact with specific biological targets. Online searches for "thiomorpholine derivatives in drug discovery" and "fluorophenyl ketone applications" reflect this growing interest.

In addition to its pharmaceutical applications, 898782-93-9 is studied for its physicochemical properties, such as solubility, stability, and crystallinity. These characteristics are crucial for formulating drug candidates and optimizing manufacturing processes. Researchers often investigate its spectroscopic data (e.g., NMR, IR, and mass spectra) to confirm purity and structure, ensuring reproducibility in experiments.

For those sourcing (2-fluorophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone, it is essential to collaborate with reputable suppliers who provide certificates of analysis (CoA) and material safety data sheets (MSDS). Proper handling and storage are necessary to maintain its integrity, especially in research-grade and GMP-compliant settings. Common queries include "buy CAS 898782-93-9" and "synthesis protocol for fluorophenyl thiomorpholine derivatives," highlighting the compound's commercial and academic relevance.

Looking ahead, (2-fluorophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone is poised to remain a compound of interest due to its multifaceted applications. Innovations in green chemistry and sustainable synthesis may further enhance its accessibility and utility. As scientific advancements continue, this compound could play a pivotal role in developing next-generation therapeutics and functional materials.